Cas no 14374-45-9 (Benzene, 1-heptyn-1-yl-)

• Product Name: Benzene, 1-heptyn-1-yl-
• CAS No: 14374-45-9
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 199568
• PubChem ID: 84397
• Update Time: 2025-04-19

Benzene, 1-heptyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-heptyn-1-yl-
• hept-1-ynylbenzene
• 1-Heptynylbenzene
• 1-phenyl-1-heptyne
• 1-phenylhept-1-yne
• Benzene,1-heptyn-1-yl
• Benzene,1-heptynyl
• hept-1-yn-1-ylbenzene
• hept-1-ynyl-benzene
• Phenylheptyne
• Einecs 238-346-1
• TIMTEC-BB SBB008963
• Benzene, 1-heptynyl-
• 1-Amyl-2-phenylacetylene
• 1-Pentyl-2-phenylacetylene
• 1-N-AMYL-2-PHENYLACETYLENE
• 1-PHENYL-1-HEPTYNE 99+%
• 14374-45-9
• (hept-1-yn-1-yl)benzene
• DTXSID00162531
• 1-Heptynylbenzene #
• MFCD00041653
• 7-phenylhept-6-yne
• NS00054515
• FT-0691148

• Inchi： 1S/C13H16/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5H2,1H3
• InChI Key： MDKGOJZZRHBMQU-UHFFFAOYSA-N
• SMILES： C(CC)CCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 172.12500
• Monoisotopic Mass: 172.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.90
• Boiling Point: 126°C 15mm
• Flash Point: 117 °C
• Refractive Index: 1.4850 (estimate)
• PSA: 0.00000
• LogP: 3.61840
• Solubility: Not determined

Benzene, 1-heptyn-1-yl- Security Information

• Safety Instruction： S23-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives